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Introduction
Adaptor-associated kinase 1 (AAK1) is a serine/threonine kinase that plays a crucial role in

clathrin-mediated endocytosis, a fundamental process for intracellular trafficking and signal

transduction.[1] AAK1 is implicated in various signaling pathways, including the Notch and

WNT pathways, and has emerged as a promising therapeutic target for several diseases.

[3H]BMT-046091 is a potent and selective radioligand for AAK1, enabling the quantification of

AAK1 distribution and target occupancy in tissues and cells.[1] These application notes provide

detailed protocols for utilizing [3H]BMT-046091 in radioligand binding assays to measure AAK1

occupancy.

Quantitative Data Summary
The following tables summarize the key quantitative data for [3H]BMT-046091 binding to AAK1.

This data is essential for designing and interpreting occupancy studies.

Table 1: Binding Affinity and Potency of [3H]BMT-046091 for AAK1
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Parameter Value Species Tissue/System Reference

IC50 2.8 nM Not Specified

In vitro peptide

phosphorylation

assay

[1][2]

Kd Not Reported --- --- ---

Bmax Not Reported --- --- ---

Table 2: Selectivity of BMT-046091

Target Class Activity Concentration Reference

Various receptors,

transporters, and

enzymes

Inactive > 5 µM [1]

Signaling Pathway
AAK1 is a key regulator of clathrin-mediated endocytosis (CME). It phosphorylates the μ2

subunit of the adaptor protein 2 (AP2) complex, which is a critical step in the formation of

clathrin-coated pits and the subsequent internalization of cargo proteins. This process is

integral to the regulation of various signaling pathways.
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Start: Prepare Reagents

Membrane Preparation
(Homogenization & Centrifugation)

Assay Plate Setup
(Total, Non-specific, Competition)

Add AAK1 Membranes

Add [3H]BMT-046091

Incubate to Equilibrium
(e.g., 60-120 min at RT)

Rapid Filtration & Washing
(Separate Bound from Free)

Quantify Radioactivity
(Liquid Scintillation Counting)

Data Analysis
(Calculate Specific Binding, % Occupancy, IC50)

End: Report Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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